2-ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• IUPAC Name: 2-ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C23H29NO4/c1-4-16-9-11-17(12-10-16)21-20(23(26)28-14-13-27-5-2)15(3)24-18-7-6-8-19(25)22(18)21/h9-12,21,24H,4-8,13-14H2,1-3H3
• InChI Key: NUMVQQDOQISCKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCCOCC)C
• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol

Description

2-Ethoxyethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate (CAS: 5708-17-8) is a hexahydroquinoline derivative characterized by a bicyclic quinoline core substituted with a 4-ethylphenyl group at position 4, a methyl group at position 2, and a 2-ethoxyethyl ester at position 2. The compound belongs to a class of 1,4-dihydropyridine analogs, which are widely studied for their biological activities, including calcium channel modulation, antibacterial, and antioxidant properties . Its synthesis typically involves multicomponent reactions, such as Hantzsch-type cyclization, followed by crystallization for structural validation using techniques like X-ray diffraction (employing SHELX software for refinement) .

Comparison with Similar Compounds

Target Compound :

• Position 4 : 4-Ethylphenyl group.
• Position 3 : 2-Ethoxyethyl ester.
• Position 2 : Methyl group.
• Core: Hexahydroquinoline with a 5-oxo moiety.

Analog 1 : Ethyl 4-(3,4-Dimethoxyphenyl)-7-(4-Methoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate ()

• Position 4 : 3,4-Dimethoxyphenyl and 4-methoxyphenyl groups.
• Position 3 : Ethyl ester.

Analog 2 : 2-(Ethylsulfanyl)ethyl 4-(1,3-Benzodioxol-5-yl)-7-(4-Methoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate ()

• Position 4 : 1,3-Benzodioxol-5-yl (electron-rich aromatic system).
• Position 3 : Ethylsulfanylethyl ester.

Analog 3 : Methyl 4-(4-Methoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate ()

• Position 4 : 4-Methoxyphenyl.
• Position 3 : Methyl ester.
• Key Difference : The smaller methyl ester and methoxy group reduce molecular weight (327.37 g/mol vs. ~443 g/mol for the target compound) and may influence pharmacokinetics, such as faster clearance .

Analog 4 : Ethyl 4-[4-(Diethylamino)phenyl]-2,7,7-trimethyl-5-oxo-hexahydroquinoline-3-carboxylate (CAS: 299449-67-5; )

• Position 4: 4-(Diethylamino)phenyl (basic, polar group).
• Position 3 : Ethyl ester.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituent Key Features	Predicted LogP*	Crystallographic Data (if available)
Target Compound	~443†	4-Ethylphenyl, 2-ethoxyethyl ester	~4.2‡	Not reported
Analog 1 ()	437.49	3,4-Dimethoxyphenyl, ethyl ester	~3.8	Not reported
Analog 3 ()	327.37	4-Methoxyphenyl, methyl ester	~2.5	Monoclinic, P21/c, a=13.628 Å, Z=4
Analog 4 ()	410.55	4-(Diethylamino)phenyl, ethyl ester	~3.1	Not reported

*Predicted using fragment-based methods. †Calculated from molecular formula in . ‡Estimated based on substituent hydrophobicity.